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Compound of Interest

Compound Name: oleoyl-L-carnitine

Cat. No.: B600620 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the fundamental physicochemical properties of

oleoyl-L-carnitine, a long-chain acylcarnitine of significant interest in metabolic research and

drug development. Its role in fatty acid metabolism and potential as a biomarker for various

diseases necessitates a clear understanding of its molecular characteristics.

Core Molecular Data
Oleoyl-L-carnitine is an ester formed from the fatty acid oleic acid and L-carnitine. The

following table summarizes its key quantitative molecular data.

Property Value References

Chemical Formula C₂₅H₄₇NO₄ [1][2][3][4][5][6]

Molecular Weight 425.6 g/mol [1][2][4]

Exact Mass 425.64 g/mol [3][5]

CAS Number 38677-66-6 [1][2][3][4]

Elemental Composition Breakdown:
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Element Symbol Count
Percentage by
Mass

Carbon C 25 70.54%

Hydrogen H 47 11.13%

Nitrogen N 1 3.29%

Oxygen O 4 15.04%

Note: The chloride salt of oleoyl-L-carnitine has a different chemical formula (C₂₅H₄₈ClNO₄)

and molecular weight (462.11 g/mol )[7].

Structural Relationship of Components
Oleoyl-L-carnitine is comprised of two key moieties: L-carnitine and an oleoyl group derived

from oleic acid. The L-carnitine provides the quaternary ammonium and carboxyl functional

groups, essential for its transport functions, while the long-chain oleoyl group is the fatty acid

component being transported.
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Fig. 1: Structural components of Oleoyl-L-Carnitine.
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Detailed experimental protocols for the synthesis, purification, and analysis of oleoyl-L-
carnitine are beyond the scope of this introductory guide. However, researchers can refer to

the product information from various chemical suppliers which often provide details on purity

(typically ≥95%) and recommended solvents for research use, such as dimethylformamide

(DMF), dimethyl sulfoxide (DMSO), and ethanol[1][4]. For quantification in biological matrices,

methods like gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass

spectrometry (LC-MS) are typically employed, often utilizing a deuterated internal standard

such as oleoyl-L-carnitine-d3 for accurate measurement[8].

Signaling Pathways and Biological Relevance
While a comprehensive depiction of all signaling pathways involving oleoyl-L-carnitine is

extensive, a foundational understanding of its role in fatty acid metabolism is crucial. The

following diagram illustrates the logical flow of long-chain fatty acids into the mitochondria, a

process facilitated by the carnitine shuttle system, for which oleoyl-L-carnitine is a key

intermediate.
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Fig. 2: Role in mitochondrial fatty acid transport.

This document serves as a foundational resource for professionals engaged in research and

development involving oleoyl-L-carnitine. For further in-depth information, consulting the cited

references and relevant scientific literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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